Cas no 55277-11-7 (2-Heptanone, 6-methyl-1-(tetrahydro-2H-pyran-2-yl)-)

• Product Name: 2-Heptanone, 6-methyl-1-(tetrahydro-2H-pyran-2-yl)-
• CAS No: 55277-11-7
• MF: C₁₃H₂₄O₂
• MW: 212.328464508057
• CID: 352360
• PubChem ID: 71364245
• Update Time: 2025-04-19

2-Heptanone, 6-methyl-1-(tetrahydro-2H-pyran-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Heptanone, 6-methyl-1-(tetrahydro-2H-pyran-2-yl)-
• 6-methyl-1-(oxan-2-yl)heptan-2-one
• 55277-11-7
• DTXSID60787724

• Inchi： 1S/C13H24O2/c1-11(2)6-5-7-12(14)10-13-8-3-4-9-15-13/h11,13H,3-10H2,1-2H3
• InChI Key： VUTHMOVPBRAPOY-UHFFFAOYSA-N
• SMILES： O1CCCCC1CC(CCCC(C)C)=O

Computed Properties

• Exact Mass: 212.17772
• Monoisotopic Mass: 212.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3